Cas no 1806292-45-4 (2,4-Dimethyl-5-hydroxybenzenesulfonamide)

• Product Name: 2,4-Dimethyl-5-hydroxybenzenesulfonamide
• CAS No: 1806292-45-4
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5001393
• Update Time: 2025-05-20

2,4-Dimethyl-5-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-hydroxybenzenesulfonamide

• Inchi： 1S/C8H11NO3S/c1-5-3-6(2)8(4-7(5)10)13(9,11)12/h3-4,10H,1-2H3,(H2,9,11,12)
• InChI Key： NZSGHADQMVJNDL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 0.9
• Topological Polar Surface Area: 88.8

Additional information on 2,4-Dimethyl-5-hydroxybenzenesulfonamide

Introduction to 2,4-Dimethyl-5-hydroxybenzenesulfonamide (CAS No. 1806292-45-4)

2,4-Dimethyl-5-hydroxybenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806292-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 2,4-Dimethyl-5-hydroxybenzenesulfonamide, including its aromatic ring substituted with methyl and hydroxyl groups, as well as the sulfonamide functional group, contribute to its unique chemical properties and reactivity.

The sulfonamide moiety in 2,4-Dimethyl-5-hydroxybenzenesulfonamide plays a crucial role in its biological interactions. Sulfonamides are known to exhibit a broad spectrum of pharmacological effects, ranging from antimicrobial to anti-inflammatory properties. The presence of both hydroxyl and methyl groups on the benzene ring further modulates its pharmacokinetic behavior, enhancing its solubility and bioavailability. These structural characteristics make 2,4-Dimethyl-5-hydroxybenzenesulfonamide a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Research has demonstrated that modifications in the structure of sulfonamides can significantly alter their biological activity. For instance, studies have shown that substituents at specific positions on the benzene ring can enhance or diminish the efficacy of these compounds in various biological assays. The unique structural configuration of 2,4-Dimethyl-5-hydroxybenzenesulfonamide makes it an attractive scaffold for designing new drugs with improved pharmacological profiles.

The synthesis of 2,4-Dimethyl-5-hydroxybenzenesulfonamide involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a methyl-substituted benzene derivative, followed by hydroxyl group introduction and subsequent sulfonation. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of 2,4-Dimethyl-5-hydroxybenzenesulfonamide has been extensively studied in various preclinical models. Preliminary findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Additionally, it has shown promise in modulating immune responses, making it a potential candidate for treating autoimmune diseases and chronic inflammatory conditions. These findings are supported by in vitro experiments that demonstrate its ability to interact with target proteins and modulate cellular signaling cascades.

In vivo studies have further validated the therapeutic potential of 2,4-Dimethyl-5-hydroxybenzenesulfonamide. Animal models have revealed that this compound can effectively reduce inflammation and alleviate symptoms associated with various diseases. The compound's ability to cross the blood-brain barrier has also been observed in some studies, suggesting its potential for treating neurological disorders. These results are encouraging and warrant further investigation into its clinical applications.

The development of novel drug candidates like 2,4-Dimethyl-5-hydroxybenzenesulfonamide relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding affinity of sulfonamides to biological targets with high accuracy. By leveraging these computational methods, scientists can optimize the structure of 2,4-Dimethyl-5-hydroxybenzenesulfonamide to enhance its potency and selectivity. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds.

The safety profile of 2,4-Dimethyl-5-hydroxybenzenesulfonamide is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data indicate that this compound is well-tolerated at moderate doses in animal models, with no significant adverse effects observed. However, further research is needed to assess its long-term safety and potential side effects in humans. Comprehensive toxicological assessments will provide valuable insights into its therapeutic window and help ensure its safe use in clinical settings.

The future prospects for 2,4-Dimethyl-5-hydroxybenzenesulfonamide are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in treating cancer by inhibiting key enzymes involved in tumor growth and metastasis. Additionally, studies are being conducted to evaluate its efficacy in managing neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These investigations highlight the versatility of sulfonamides as therapeutic agents and underscore the importance of continued research into their mechanisms of action.

In conclusion, 2,4-Dimethyl-5-hydroxybenzenesulfonamide(CAS No. 1806292-45-4) is a structurally unique compound with significant potential in pharmaceutical applications. Its distinctive chemical properties and biological activities make it an attractive candidate for further investigation in drug discovery and development. With advancements in synthetic chemistry and computational modeling, researchers are well-positioned to harness the full therapeutic potential of this compound. As our understanding of sulfonamides continues to grow, so too will their role in addressing some of humanity's most pressing health challenges.